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Compound of Interest

Compound Name: LY2780301

Cat. No.: B1150114 Get Quote

LY2780301 Technical Support Center
This technical support center provides essential information on the stability, storage, and

handling of LY2780301, a potent inhibitor of p70 S6 kinase and Akt.[1][2][3] This guide is

intended for researchers, scientists, and drug development professionals to ensure the proper

use and integrity of this compound in experimental settings.

Frequently Asked Questions (FAQs)
Q1: What is the recommended method for storing LY2780301 powder?

A1: LY2780301 powder should be stored under dry and dark conditions. For short-term storage

(days to weeks), a temperature of 0 - 4°C is recommended. For long-term storage (months to

years), it is best to store the powder at -20°C.[4] Proper storage ensures a shelf life of over two

years.[4]

Q2: How should I prepare and store stock solutions of LY2780301?

A2: LY2780301 is soluble in DMSO.[1][4] It is recommended to use anhydrous DMSO for

reconstitution.[5] Once prepared, stock solutions should be aliquoted to avoid repeated freeze-

thaw cycles and stored at -20°C or -80°C.[1][5]

Q3: What is the stability of LY2780301 in a stock solution?

A3: Stock solutions of LY2780301 in DMSO are stable for up to 3 weeks at -20°C.[5] For

longer-term storage of up to one year, it is recommended to store the aliquoted stock solution
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at -80°C.[1]

Q4: Is LY2780301 soluble in water?

A4: No, LY2780301 is not soluble in water.[1][4]

Q5: The compound appears to have low solubility in DMSO. What could be the issue?

A5: Moisture-absorbing DMSO can reduce the solubility of LY2780301. It is crucial to use fresh,

anhydrous DMSO to ensure optimal solubility.[1]
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Issue Possible Cause Solution

Difficulty Dissolving

LY2780301

Use of old or non-anhydrous

DMSO.

Use fresh, anhydrous DMSO

for reconstitution.[1][5]

Incorrect solvent.

LY2780301 is soluble in

DMSO, not in water or ethanol.

[1][4]

Precipitation in Stock Solution Improper storage.

Aliquot stock solutions to avoid

repeated freeze-thaw cycles

and store at -20°C or -80°C.[1]

[5]

Supersaturation.

Gently warm the solution and

vortex to redissolve. Ensure

the concentration does not

exceed the solubility limit.

Inconsistent Experimental

Results
Degradation of the compound.

Ensure proper storage of both

the solid compound and stock

solutions. Prepare fresh stock

solutions if degradation is

suspected.

Improper handling during

shipping.

While the compound is stable

for a few weeks at ambient

temperature during shipping,

prolonged exposure to adverse

conditions should be avoided.

[4]

Quantitative Data Summary
Storage and Stability
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Form Condition Temperature Duration Notes

Solid Powder Dry, dark 0 - 4°C
Short-term (days

to weeks)
[4]

Dry, dark -20°C

Long-term

(months to

years)

[1][4]

Stock Solution in

DMSO

Tightly sealed

vials
-20°C Up to 1 month [1]

Aliquoted, tightly

sealed vials
-80°C Up to 1 year [1]

Solubility
Solvent Concentration

DMSO 20 - 25 mg/mL (38.64 - 48.3 mM)[1]

Water Insoluble[1]

Ethanol Insoluble[1]

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO

Allow LY2780301 to equilibrate to room temperature: Before opening, let the vial of solid

LY2780301 sit at room temperature for at least 60 minutes.[6]

Calculate the required amount of DMSO: The molecular weight of LY2780301 is 517.53

g/mol .[4] To prepare a 10 mM stock solution, you will need to dissolve 5.1753 mg of

LY2780301 in 1 mL of anhydrous DMSO.

Reconstitution: Add the calculated volume of anhydrous DMSO to the vial containing

LY2780301.
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Ensure complete dissolution: Vortex the solution until the compound is completely dissolved.

Gentle warming may be applied if necessary.

Storage: Aliquot the stock solution into smaller, tightly sealed vials to minimize freeze-thaw

cycles and store at -20°C or -80°C.[1]

Visualizations
Signaling Pathway of LY2780301 Inhibition
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Click to download full resolution via product page

Caption: Inhibition of the PI3K/Akt signaling pathway by LY2780301.

Experimental Workflow: Stock Solution Preparation
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Caption: Workflow for preparing a stock solution of LY2780301.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1150114?utm_src=pdf-custom-synthesis
https://www.selleckchem.com/products/ly2780301.html
https://ascopubs.org/doi/10.1200/jco.2012.30.15_suppl.3005
https://www.abmole.com/products/ly2780301.html
https://www.medkoo.com/products/5608
https://www.sigmaaldrich.com/US/en/product/mm/124005
https://www.tocris.com/support/stability-and-storage
https://www.benchchem.com/product/b1150114#ly2780301-stability-and-storage-conditions
https://www.benchchem.com/product/b1150114#ly2780301-stability-and-storage-conditions
https://www.benchchem.com/product/b1150114#ly2780301-stability-and-storage-conditions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1150114?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1150114?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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